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Compound of Interest

Compound Name: Saflufenacil-d7

Cat. No.: B15557860

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive troubleshooting advice and frequently asked questions

(FAQs) to address low recovery of Saflufenacil-d7 during sample extraction. As the deuterated

internal standard, the recovery of Saflufenacil-d7 is critical for the accurate quantification of

Saflufenacil in a sample. The chemical and physical properties of Saflufenacil-d7 are virtually

identical to those of Saflufenacil, making the following data and protocols applicable.

Understanding Saflufenacil-d7: Key Properties
A thorough understanding of the analyte's physicochemical properties is the foundation of a

robust extraction method. Saflufenacil is a weak acid, a characteristic that is crucial for

developing effective SPE and LLE protocols.[1]

Table 1: Physicochemical Properties of Saflufenacil
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Property Value Source

IUPAC Name

N'-{2-chloro-4-fluoro-5-
[1,2,3,6-tetrahydro-3-
methyl-2,6-dioxo-4-
(trifluoromethyl)pyrimidin-
1-yl]benzoyl}-N-isopropyl-
N-methylsulfamide

[2]

Molecular Formula C₁₇H₁₇ClF₄N₄O₅S [2]

Molecular Weight 500.9 g/mol [1]

pKa 4.41 ± 0.025 [2][3]

LogP (o/w) 2.6 [2][4]

Physical State White, odorless powder [2]

| Decomposition Temp.| ~230 °C |[2] |

Table 2: Solubility of Saflufenacil in Various Solvents at 20°C

Solvent Solubility ( g/100 mL) Source

Water (pH 5) 0.0025 [5]

Water (pH 7) 0.21 [5]

Acetone 27.5 [5]

Dichloromethane 24.4 [2]

Acetonitrile 19.4 [5]

Ethyl Acetate 6.55 [5]

Methanol 2.98 [5]

| Toluene | 0.23 |[5] |
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General Troubleshooting Workflow
Low recovery is typically diagnosed by systematically analyzing the fractions from each step of

the extraction process (sample load, wash, and elution). This workflow helps pinpoint where the

analyte is being lost.

Standard SPE Workflow

1. Condition
(e.g., Methanol)

2. Equilibrate
(e.g., pH 2 Water)

3. Load Sample
(pH < 2.4)

4. Wash
(e.g., 5% MeOH)

5. Elute
(e.g., Acetonitrile)

Key LLE Relationships for Saflufenacil

Aqueous Sample

Adjust pH < 2.4 Organic Solvent
(e.g., Ethyl Acetate)

Vortex / Mix

Centrifuge

High Recovery in
Organic Phase

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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